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Compound of Interest

Compound Name: NAMPT activator-7

Cat. No.: B12369363

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of NAMPT activator-7, a compound used in
research to activate the nicotinamide phosphoribosyltransferase (NAMPT) enzyme. Adherence
to these procedures is critical for personnel safety and environmental protection.

Immediate Safety and Handling Precautions

Before handling NAMPT activator-7, it is crucial to review the safety data sheet (SDS) for the
specific product. While a specific SDS for NAMPT activator-7 is not publicly available,
information from similar NAMPT modulators indicates that this class of compounds should be
handled with care.[1]

Key safety measures include:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side shields, chemical-resistant gloves (e.g., nitrile or butyl rubber), and a
laboratory coat.[1] If handling the solid form where dust generation is possible, respiratory
protection should be utilized.

e Avoid Contact: Prevent contact with eyes, skin, and clothing. Do not ingest or inhale the
compound.[2]
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» Ventilation: All work should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[1]

o Spill Management: In the event of a spill, absorb the material with an inert, non-combustible
absorbent (such as vermiculite or sand), and place it in a sealed, labeled container for
hazardous waste disposal.[1]

Step-by-Step Disposal Protocol

The disposal of NAMPT activator-7, whether in solid form or dissolved in a solvent such as
DMSO, must be managed as hazardous chemical waste. Under no circumstances should this
compound be disposed of down the drain or in regular solid waste.

o Waste Segregation:

o Solid Waste: Collect all unused or expired solid NAMPT activator-7, along with any
contaminated consumables (e.g., weigh boats, pipette tips, gloves), in a designated and
clearly labeled hazardous solid waste container.

o Liquid Waste: Solutions containing NAMPT activator-7 should be collected in a
designated, leak-proof, and clearly labeled hazardous liquid waste container. Ensure the
container is compatible with the solvent used (e.g., DMSO).

o Sharps: Any sharps, such as needles or razor blades, contaminated with NAMPT
activator-7 must be disposed of in a designated sharps container that is also labeled as
hazardous chemical waste.

o Labeling:

o All waste containers must be clearly and accurately labeled with "Hazardous Waste," the
full chemical name "NAMPT activator-7," and any associated hazard symbols as
indicated by the supplier's documentation or SDS for similar compounds.

o Storage of Waste:

o Store hazardous waste containers in a designated satellite accumulation area within the
laboratory.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_Nampt_IN_9_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Nampt_IN_9_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12369363?utm_src=pdf-body
https://www.benchchem.com/product/b12369363?utm_src=pdf-body
https://www.benchchem.com/product/b12369363?utm_src=pdf-body
https://www.benchchem.com/product/b12369363?utm_src=pdf-body
https://www.benchchem.com/product/b12369363?utm_src=pdf-body
https://www.benchchem.com/product/b12369363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Ensure secondary containment is used for liquid waste to prevent spills.

o Do not accumulate large quantities of waste. Follow your institution's guidelines for waste
storage limits.

» Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor. These services will ensure that the waste is transported and disposed of in
accordance with all local, state, and federal regulations.

Quantitative Data Summary

While specific quantitative disposal data for NAMPT activator-7 is not available, the following
table summarizes key handling and storage information for similar NAMPT modulators, which
should be considered as guidance.

Property Value/lnstruction Source
Storage (Solid) -20°C
Storage (in Solvent) -80°C for up to 6 months

Harmful if swallowed, Causes
Hazard Classification skin irritation, Causes serious

eye irritation

) ) Safety goggles, chemical-
Personal Protective Equipment ]
resistant gloves, lab coat

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of NAMPT activator-7.
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Disposal Workflow for NAMPT Activator-7
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Disposal Workflow for NAMPT Activator-7
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NAMPT Signaling Pathway Context

NAMPT activators like NAMPT activator-7 are designed to enhance the activity of the NAMPT
enzyme, which is a rate-limiting step in the NAD+ salvage pathway. Understanding this

pathway provides context for the compound's mechanism of action.

Simplified NAMPT-Mediated NAD+ Salvage Pathway
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Simplified NAMPT-Mediated NAD+ Salvage Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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